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Compound of Interest

Compound Name: Allyl diethylphosphonoacetate

Cat. No.: B047938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Allyl diethylphosphonoacetate (CAS No. 113187-28-3). Adherence

to these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
A summary of the key quantitative data for Allyl P,P-diethylphosphonoacetate is provided in the

table below for easy reference.
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Property Value

CAS Number 113187-28-3

Molecular Formula C₉H₁₇O₅P

Molecular Weight 236.20 g/mol

Appearance Colorless liquid

Boiling Point 157-158 °C at 10 mmHg[1][2]

Density 1.12 g/mL at 25 °C[1]

Refractive Index n20/D 1.445[1][3]

Flash Point 110 °C (230 °F) - closed cup[1]

Storage Class 10 - Combustible liquids[1]

Operational Plan: Safe Handling and Storage
A systematic approach to handling Allyl diethylphosphonoacetate is crucial to prevent

exposure and ensure a safe laboratory environment.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure safety showers and eyewash stations are readily accessible and in good working

order.

Personal Protective Equipment (PPE)
Based on the GHS classification, the following PPE is mandatory when handling Allyl
diethylphosphonoacetate.[1]

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves (e.g., Nitrile or Neoprene).[4]
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Respiratory Protection: In case of aerosol formation or inadequate ventilation, use a

respirator with a type ABEK (EN14387) filter.

Skin and Body Protection: Wear a lab coat.

Handling Procedures
Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapor or mist.

Keep the container tightly closed when not in use.

Use only non-sparking tools if there is a risk of ignition.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

It is recommended to store under an inert gas.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact
Immediate Action: Causes serious eye irritation.[1] Immediately flush eyes with plenty of

water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][6][7]

Medical Attention: Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[6][7]

Skin Contact
Immediate Action: Remove all contaminated clothing immediately.[7]
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Washing: Wash skin with plenty of soap and water.[5][7]

Medical Attention: If skin irritation occurs, get medical advice/attention.

Inhalation
Immediate Action: Move the person to fresh air.[5][7]

Breathing Difficulties: If breathing is difficult, provide oxygen. If breathing has stopped, give

artificial respiration.[5]

Medical Attention: Seek medical attention.

Ingestion
Immediate Action: Do NOT induce vomiting.

Procedure: If the person is conscious, rinse their mouth with water. Have the victim drink

water (two glasses at most).

Medical Attention: Seek immediate medical attention.[5]

Spill and Disposal Plan
Proper management of spills and waste is essential for environmental and personal safety.

Spill Response
Immediate Actions: Evacuate the area and ensure adequate ventilation. Eliminate all ignition

sources.

Containment: Wear appropriate PPE. Contain the spill using an inert absorbent material

(e.g., sand, earth, vermiculite).

Cleanup: Collect the absorbed material and place it in a suitable, closed container for

disposal.[8]

Decontamination: Clean the spill area with soap and water.[8]
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Disposal
Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed

disposal company. Chemical waste should not be mixed with other waste.

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Dispose of them through a licensed disposal company. Do not reuse empty containers.

Regulations: All disposal practices must be in accordance with local, state, and federal

regulations.

Experimental Workflow and Emergency Response
Visualization
To further clarify the procedural steps, the following diagrams illustrate a standard experimental

workflow and an emergency response plan for a chemical spill.
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Experimental Workflow for Handling Allyl Diethylphosphonoacetate

Preparation

Handling
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Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Set Up in Fume Hood

Measure Required Amount

Perform Reaction

Decontaminate Glassware

Dispose of Waste

Store Remaining Chemical

Click to download full resolution via product page

Caption: A typical experimental workflow for using Allyl Diethylphosphonoacetate.
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Emergency Response Plan for an Allyl Diethylphosphonoacetate Spill

Spill Occurs

Alert Personnel & Evacuate Area

Don Full PPE

Contain Spill with Absorbent Material

Collect Absorbed Material

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Step-by-step emergency response for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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